Cas no 2137591-40-1 (1,4-Benzodioxin, 6-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-2,3-dihydro-)

• Product Name: 1,4-Benzodioxin, 6-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-2,3-dihydro-
• CAS No: 2137591-40-1
• MF: C₁₃H₁₆O₄S
• MW: 268.328742980957
• CID: 5259088
• Update Time: 2025-10-30

1,4-Benzodioxin, 6-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin, 6-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-2,3-dihydro-

• Inchi： 1S/C13H16O4S/c1-2-11-12(15-5-4-14-11)9-10(1)18-8-3-13-16-6-7-17-13/h1-2,9,13H,3-8H2
• InChI Key： HENOFDCANKCLKH-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(SCCC3OCCO3)C=C2OCC1

Additional information on 1,4-Benzodioxin, 6-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-2,3-dihydro-

Comprehensive Overview of 1,4-Benzodioxin, 6-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-2,3-dihydro- (CAS No. 2137591-40-1)

The compound 1,4-Benzodioxin, 6-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-2,3-dihydro- (CAS No. 2137591-40-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a 1,4-benzodioxin core and a 1,3-dioxolane moiety, makes it a versatile intermediate for synthesizing complex heterocyclic compounds. Researchers are particularly interested in its potential applications in drug discovery, where its thioether linkage and dioxolane ring could enhance bioavailability and metabolic stability.

In recent years, the demand for heterocyclic compounds like 1,4-Benzodioxin, 6-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-2,3-dihydro- has surged due to their role in developing novel pharmaceuticals. This compound's CAS No. 2137591-40-1 is frequently searched in academic databases and patent filings, reflecting its growing importance. Its structural features align with current trends in green chemistry, as researchers seek sustainable methods to synthesize such molecules with minimal environmental impact. The integration of bio-based solvents and catalytic processes in its production is a hot topic among chemists.

Another area of interest is the compound's potential in material science. The 1,4-benzodioxin scaffold is known for its electron-rich properties, making it a candidate for organic electronics, such as OLEDs and conductive polymers. The thioether group in this molecule could also facilitate the development of self-healing materials, a rapidly advancing field. These applications are frequently discussed in forums and research papers, highlighting the compound's multidisciplinary relevance.

From a synthetic perspective, 1,4-Benzodioxin, 6-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-2,3-dihydro- poses intriguing challenges. Chemists are exploring microwave-assisted synthesis and flow chemistry techniques to optimize its production. These methods not only improve yield but also reduce energy consumption, addressing the global push for sustainable manufacturing. The compound's CAS No. 2137591-40-1 often appears in studies comparing traditional vs. innovative synthesis routes, underscoring its role as a benchmark in organic chemistry.

In the context of drug discovery, this compound's dioxolane moiety is particularly noteworthy. It mimics sugar-like structures, which are crucial for designing glycomimetics—a class of molecules targeting carbohydrate-protein interactions. Such interactions are pivotal in immunotherapy and antiviral drug development, areas that have gained prominence post-pandemic. Researchers are investigating whether derivatives of 1,4-Benzodioxin, 6-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-2,3-dihydro- could inhibit viral entry or modulate immune responses.

The compound's thioether linkage also opens doors to bioconjugation strategies, enabling the attachment of fluorescent tags or targeting ligands for diagnostic imaging. This application is highly relevant in the era of precision medicine, where tailored diagnostics and therapies are in demand. Its CAS No. 2137591-40-1 is often cited in patents related to molecular probes and theranostic agents, further solidifying its commercial potential.

Environmental considerations are another critical aspect. The biodegradability and toxicity profile of 1,4-Benzodioxin, 6-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-2,3-dihydro- are under scrutiny, especially as regulatory bodies tighten guidelines for chemical safety. Computational tools like QSAR models are being employed to predict its environmental fate, a topic frequently searched by regulatory scientists and sustainability experts.

In summary, 1,4-Benzodioxin, 6-[[2-(1,3-dioxolan-2-yl)ethyl]thio]-2,3-dihydro- (CAS No. 2137591-40-1) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its structural uniqueness and adaptability make it a valuable subject for ongoing research, aligning with contemporary scientific and industrial priorities. As innovation continues, this compound is likely to remain at the forefront of organic synthesis and applied chemistry.